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Compound of Interest

Compound Name: L-Alanine-beta-alanine

Cat. No.: B14772587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the dipeptide L-Alanyl-B-alanine, focusing
on its nomenclature, physicochemical properties, and synthesis. This document is intended to
serve as a valuable resource for professionals in research, science, and drug development
who are working with or have an interest in this molecule.

Nomenclature and Structure

L-Alanyl-B-alanine is a dipeptide formed from the amino acids L-alanine and (3-alanine linked by
a peptide bond. The L-alanine residue is at the N-terminus, and the (3-alanine residue is at the
C-terminus.

e Common Name: L-Alanyl-B-alanine

e Systematic IUPAC Name: 3-[[(2S)-2-aminopropanoyl]lamino]propanoic acid
e CAS Number: 52788-02-0

e Molecular Formula: CéH12N20s3

e Molecular Weight: 160.17 g/mol

The nomenclature of L-Alanyl-B-alanine can be understood through a hierarchical breakdown:
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Nomenclature Hierarchy
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Nomenclature hierarchy of L-Alanyl-B-alanine.

Physicochemical Properties

A summary of the available experimental and computed physicochemical data for L-Alanyl-[3-
alanine is presented below. It is important to note that experimentally verified data for this
specific dipeptide is limited, and some values are based on estimations or data from similar

compounds.
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Property Value Data Type
Molecular Weight 160.17 g/mol Calculated
Boiling Point 421.3 °C at 760 mmHg Experimental
Density 1.211 g/cm3 Experimental
Flash Point 208.6 °C Experimental
LogP -3.8 Computed
Topological Polar Surface Area  92.4 A2 Computed
Hydrogen Bond Donors 3 Computed
Hydrogen Bond Acceptors 4 Computed
Rotatable Bonds 4 Computed

Experimental Protocols: Synthesis of L-Alanyl-3-
alanine

The following section details a representative solution-phase synthesis protocol for L-Alanyl-3-

alanine using N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) as

coupling agents. This method is a well-established procedure for peptide bond formation.

Materials:

N-a-Boc-L-alanine (Boc-L-Ala-OH)

B-Alanine methyl ester hydrochloride (H-B-Ala-OMe-HCI)

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous
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e N,N-Dimethylformamide (DMF), anhydrous

o Ethyl acetate (EtOAC)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCO3)
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

» Trifluoroacetic acid (TFA)

o Methanol (MeOH)

1 M Sodium hydroxide (NaOH)

Workflow for the Solution-Phase Synthesis of L-Alanyl-B-alanine:
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Step 1: Coupling Reaction

Start:
Boc-L-Ala-OH +

H-B-Ala-OMe-HCI

Y
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Coupling:
Addition of DIPEA
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Reaction:
Formation of Boc-L-Ala-f3-Ala-OMe

A
Filtration:
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Step 2: Work-u;;'and Purification
Aqueous Work-up:

HCI, NaHCOs3, Brine washes
\

Drying:
Anhydrous MgSOa

Y
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\
[Column Chromatograph)a

Step 3: Deprotection
Y

Boc Deprotection:
TFAin DCM
\
Ester Hydrolysis:
NaOH in MeOH/H20

Y

Final Product:
L-Alanyl-B-alanine
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Solution-phase synthesis workflow.
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Step-by-Step Procedure:

e Coupling Reaction:

[¢]

Dissolve Boc-L-Ala-OH (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM.

[¢]

To this solution, add H-B-Ala-OMe-HCI (1 equivalent) and DIPEA (1.1 equivalents).

[e]

Cool the mixture to 0 °C in an ice bath.

o

Slowly add a solution of DCC (1.1 equivalents) in anhydrous DCM.

[¢]

Allow the reaction to warm to room temperature and stir for 12-24 hours.

[¢]

Monitor the reaction progress by thin-layer chromatography (TLC).
o Work-up and Purification:

o Once the reaction is complete, filter the mixture to remove the precipitated
dicyclohexylurea (DCU).

o Wash the filtrate sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure.

o Purify the resulting crude protected dipeptide by silica gel column chromatography.
o Deprotection:

o Boc Deprotection: Dissolve the purified Boc-L-Ala-B-Ala-OMe in a solution of 20-50% TFA
in DCM and stir for 1-2 hours. Remove the solvent and excess TFA under reduced
pressure.

o Ester Hydrolysis: Dissolve the resulting amino-dipeptide ester in a mixture of methanol
and water. Add 1 M NaOH (1.2 equivalents) and stir at room temperature until the
hydrolysis is complete (monitored by TLC).
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o Neutralize the reaction mixture with 1 M HCI and concentrate under reduced pressure.
The final product, L-Alanyl-B-alanine, can be further purified by recrystallization or ion-
exchange chromatography.

This guide provides a foundational understanding of L-Alanyl--alanine for scientific and
developmental applications. Further experimental validation of the computed properties is
encouraged for specific research contexts.

 To cite this document: BenchChem. [L-Alanyl-3-alanine: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14772587#l-alanyl-beta-alanine-nomenclature-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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